66-83-1

5-Methoxytryptamine hydrochloride

In Stock

• CAS RN:
• 66-83-1

• Formula:
• C11H15ClN2O

• InChI:
• InChI=1S/C11H14N2O.ClH/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11;/h2-3,6-7,13H,4-5,12H2,1H3;1H

• InChIKey:
• TXVAYRSEKRMEIF-UHFFFAOYSA-N

• 5-Methoxytryptamine hydrochloride, also known as 5-Methoxytryptamine hydrochloride, is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.7 g/mol. The purity is usually 95%.

Potassium dihydrogen citrate

In Stock

• CAS RN:
• 866-83-1

• Formula:
• C6H7KO7

• InChI:
• InChI=1S/C6H8O7.K/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1/p-1

• InChIKey:
• WKZJASQVARUVAW-UHFFFAOYSA-M

• Potassium dihydrogen citrate is a useful research compound. Its molecular formula is C6H7KO7 and its molecular weight is 230.21 g/mol. The purity is usually 95%.

methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate

• CAS RN:
• 5466-83-1

• Formula:
• C14H15ClN2O5

• InChI:
• InChI=1S/C14H15ClN2O5/c1-6-10(13(19)22-3)11(17-14(20)16-6)7-4-8(15)12(18)9(5-7)21-2/h4-5,11,18H,1-3H3,(H2,16,17,20)

• InChIKey:
• NZAIBYVEICSZBN-UHFFFAOYSA-N

• Methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H15ClN2O5 and its molecular weight is 326.73g/mol. The purity is usually 95%.

1-(3-Fluorophenyl)-3-(3-pyridyl)urea

In Stock

• CAS RN:
• 97966-83-1

• Formula:
• C12H10FN3O

• InChI:
• InChI=1S/C12H10FN3O/c13-9-3-1-4-10(7-9)15-12(17)16-11-5-2-6-14-8-11/h1-8H,(H2,15,16,17)

• InChIKey:
• WFOGJKJRUKGBDO-UHFFFAOYSA-N

• 1-(3-Fluorophenyl)-3-(3-pyridyl)urea is a useful research compound. Its molecular formula is C12H10FN3O and its molecular weight is 231.23 g/mol. The purity is usually 95%.

Methyl 2-(((5-chloro-2-(3,4,5-trimethoxybenzamido)phenyl)(phenyl)methyl)amino)acetate

In Stock

• CAS RN:
• 380866-83-1

• Formula:
• C26H27ClN2O6

• InChI:
• InChI=1S/C26H27ClN2O6/c1-32-21-12-17(13-22(33-2)25(21)35-4)26(31)29-20-11-10-18(27)14-19(20)24(28-15-23(30)34-3)16-8-6-5-7-9-16/h5-14,24,28H,15H2,1-4H3,(H,29,31)

• InChIKey:
• ULTZXCSHLHRLJW-UHFFFAOYSA-N

• Methyl 2-(((5-chloro-2-(3,4,5-trimethoxybenzamido)phenyl)(phenyl)methyl)amino)acetate is a useful research compound. Its molecular formula is C26H27ClN2O6 and its molecular weight is 498.96. The purity is usually 95%.

2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898366-83-1

• Formula:
• C21H29N5O2S

• InChI:
• InChI=1S/C21H29N5O2S/c1-3-15-5-7-16(8-6-15)18(25-11-9-24(10-12-25)13-14-27)19-20(28)26-21(29-19)22-17(4-2)23-26/h5-8,18,27-28H,3-4,9-14H2,1-2H3

• InChIKey:
• ZBWQBANDIHKVIJ-UHFFFAOYSA-N

• 2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H29N5O2S and its molecular weight is 415.56. The purity is usually 95%.

7-Cyclobutyl-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898766-83-1

• Formula:
• C11H18O3

• InChI:
• InChI=1S/C11H18O3/c12-10(9-5-4-6-9)7-2-1-3-8-11(13)14/h9H,1-8H2,(H,13,14)

• InChIKey:
• GPEPRRMJQZGFFB-UHFFFAOYSA-N

• 7-Cyclobutyl-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.

Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate

In Stock

• CAS RN:
• 893566-83-1

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c1-13(2,3)18-12(17)15-5-4-9-6-11(16)14-7-10(9)8-15/h6-7H,4-5,8H2,1-3H3,(H,14,16)

• InChIKey:
• PUQPFTREWSPZRE-UHFFFAOYSA-N

• Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole

In Stock

• CAS RN:
• 916766-83-1

• Formula:
• C11H11ClN2

• InChI:
• InChI=1S/C11H11ClN2/c1-14-7-6-11(13-14)10-4-2-9(8-12)3-5-10/h2-7H,8H2,1H3

• InChIKey:
• YLJMPTWMRVXTQQ-UHFFFAOYSA-N

• 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole, also known as 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole, is a useful research compound. Its molecular formula is C11H11ClN2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.

2-(1-(Hydroxymethyl)cyclopropyl)acetic acid

In Stock

• CAS RN:
• 869066-83-1

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c7-4-6(1-2-6)3-5(8)9/h7H,1-4H2,(H,8,9)

• InChIKey:
• OVMNWDIMDCLADX-UHFFFAOYSA-N

• 2-(1-(Hydroxymethyl)cyclopropyl)acetic acid is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.

Ethyl 2-(3-ethoxy-3-oxopropyl)-4-methylfuran-3-carboxylate

In Stock

• CAS RN:
• 181866-83-1

• Formula:
• C13H18O5

• InChI:
• InChI=1S/C13H18O5/c1-4-16-11(14)7-6-10-12(9(3)8-18-10)13(15)17-5-2/h8H,4-7H2,1-3H3

• InChIKey:
• VMRAVXPCPVDTPW-UHFFFAOYSA-N

• Ethyl 2-(3-ethoxy-3-oxopropyl)-4-methylfuran-3-carboxylate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.282. The purity is usually 95%.

2-bromo-N-cyclobutyl-5-methylaniline

In Stock

• CAS RN:
• 1548566-83-1

• Formula:
• C11H14BrN

• InChI:
• InChI=1S/C11H14BrN/c1-8-5-6-10(12)11(7-8)13-9-3-2-4-9/h5-7,9,13H,2-4H2,1H3

• InChIKey:
• YJCBLHUXHGCTPA-UHFFFAOYSA-N

• 2-bromo-N-cyclobutyl-5-methylaniline is a useful research compound. Its molecular formula is C11H14BrN and its molecular weight is 240.14 g/mol. The purity is usually 95%.

1-[(3-Methylpiperidin-1-yl)methyl]cyclobutan-1-ol

Usually In Stock

• CAS RN:
• 1394666-83-1

• Formula:
• C11H21NO

• InChI:
• InChI=1S/C11H21NO/c1-10-4-2-7-12(8-10)9-11(13)5-3-6-11/h10,13H,2-9H2,1H3

• InChIKey:
• SQOKSWCHFTVDML-UHFFFAOYSA-N

• 1-[(3-Methylpiperidin-1-yl)methyl]cyclobutan-1-ol is a useful research compound. Its molecular formula is C11H21NO and its molecular weight is 183.29 g/mol. The purity is usually 95%.

3-(3-Trifluoromethylbenzoyl)quinoline

In Stock

• CAS RN:
• 1187166-83-1

• Formula:
• C17H10F3NO

• InChI:
• InChI=1S/C17H10F3NO/c18-17(19,20)14-6-3-5-12(9-14)16(22)13-8-11-4-1-2-7-15(11)21-10-13/h1-10H

• InChIKey:
• DEYXFNKCNKQUFW-UHFFFAOYSA-N

• 3-(3-Trifluoromethylbenzoyl)quinoline is a useful research compound. Its molecular formula is C17H10F3NO and its molecular weight is 301.26 g/mol. The purity is usually 95%.

2-(3-Methoxyphenyl)-1-(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797266-83-1

• Formula:
• C19H23N3O3

• InChI:
• InChI=1S/C19H23N3O3/c1-14-6-7-18(21-20-14)25-16-8-10-22(11-9-16)19(23)13-15-4-3-5-17(12-15)24-2/h3-7,12,16H,8-11,13H2,1-2H3

• InChIKey:
• GZMDEWMTPHROAC-UHFFFAOYSA-N

• 2-(3-Methoxyphenyl)-1-(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.

1-[3-(Benzyloxy)propyl]cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 1881566-83-1

• Formula:
• C14H18O3

• InChI:
• InChI=1S/C14H18O3/c15-13(16)14(8-9-14)7-4-10-17-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2,(H,15,16)

• InChIKey:
• QDNVUCFHKCYXHY-UHFFFAOYSA-N

• 1-[3-(Benzyloxy)propyl]cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.295. The purity is usually 95%.

Ethyl 2-azaspiro[3.4]octane-3-carboxylate

Usually In Stock

• CAS RN:
• 2248266-83-1

• Formula:
• C10H17NO2

• InChI:
• InChI=1S/C10H17NO2/c1-2-13-9(12)8-10(7-11-8)5-3-4-6-10/h8,11H,2-7H2,1H3

• InChIKey:
• FAODRFYEGZTEQW-UHFFFAOYSA-N

• Ethyl 2-azaspiro[3.4]octane-3-carboxylate is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.251. The purity is usually 95%.